Cas no 1528561-68-3 (N-cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-amine)

• Product Name: N-cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-amine
• CAS No: 1528561-68-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5809835
• PubChem ID: 80233825
• Update Time: 2025-06-20

N-cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-5,6,7,8-tetrahydroquinazolin-4-amine
• 4-Quinazolinamine, N-cyclopropyl-5,6,7,8-tetrahydro-
• 1528561-68-3
• AKOS018796101
• Z1392582930
• F1905-0193

• Inchi： 1S/C11H15N3/c1-2-4-10-9(3-1)11(13-7-12-10)14-8-5-6-8/h7-8H,1-6H2,(H,12,13,14)
• InChI Key： IXFGQWMUFKRUGF-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(NC2CC2)N=C1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±42.0 °C(Predicted)
• pka: 6.35±0.20(Predicted)